1-Bromo-2-fluoro-4-(1-methylethyl)-benzene

• IUPAC Name: 1-bromo-2-fluoro-4-propan-2-ylbenzene
• InChI: InChI=1S/C9H10BrF/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key: DHAJJCSKQVDXKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C9H10BrF
• Molecular Weight: 217.08 g/mol

Description

1-Bromo-2-fluoro-4-(1-methylethyl)-benzene is a halogenated aromatic compound featuring bromine and fluorine substituents at the 1- and 2-positions, respectively, and an isopropyl group at the 4-position. This structure confers unique electronic and steric properties, making it valuable in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura) where bromine acts as a leaving group . The fluorine atom enhances stability via electron-withdrawing effects, while the bulky isopropyl group influences regioselectivity and solubility in nonpolar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene typically involves the halogenation of an appropriate precursor. One common method is the bromination of 2-fluoro-4-(1-methylethyl)-benzene using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The reaction is usually carried out in an inert solvent like dichloromethane or carbon tetrachloride at room temperature or slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, can optimize the production process. Additionally, purification steps like distillation or recrystallization are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-2-fluoro-4-(1-methylethyl)-benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as hydroxide, amine, or thiol groups, through nucleophilic aromatic substitution.

Oxidation Reactions: The isopropyl group can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to remove the halogen atoms, resulting in the formation of simpler hydrocarbons.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide, ammonia, or thiols in polar solvents like ethanol or water.

Oxidation: Potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst or lithium aluminum hydride (LiAlH4) in anhydrous conditions.

Major Products Formed

Substitution: Formation of 2-fluoro-4-(1-methylethyl)-phenol, 2-fluoro-4-(1-methylethyl)-aniline, or 2-fluoro-4-(1-methylethyl)-thiophenol.

Oxidation: Formation of 2-fluoro-4-(1-methylethyl)-benzaldehyde or 2-fluoro-4-(1-methylethyl)-benzoic acid.

Reduction: Formation of 2-fluoro-4-(1-methylethyl)-benzene.

Scientific Research Applications

Organic Synthesis

1-Bromo-2-fluoro-4-(1-methylethyl)-benzene serves as an important intermediate in the synthesis of:

• Pharmaceuticals : It is utilized in the development of various therapeutic agents due to its ability to undergo further functionalization.
• Agrochemicals : The compound is involved in synthesizing pesticides and herbicides, enhancing agricultural productivity.

Material Science

The compound's properties make it suitable for applications in:

• Polymer Chemistry : It can act as a building block for creating advanced polymers with specific functionalities.
• Resin Development : Its chemical characteristics allow it to be incorporated into resin formulations for improved performance in coatings and adhesives.

Medicinal Chemistry

Research has indicated potential biological activities of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene:

• Antimicrobial Properties : Preliminary studies suggest that it may exhibit antimicrobial activity, warranting further investigation into its efficacy against various pathogens.
• Toxicity Studies : As with many halogenated compounds, toxicity assessments are crucial. Studies indicate potential mutagenicity, necessitating thorough safety evaluations before widespread application.

Case Studies

Several studies have highlighted the applications of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene:

• Synthesis of Antiviral Agents : Research demonstrated its use in synthesizing compounds that inhibit viral replication, showcasing its potential in drug discovery for diseases like COVID-19.
• Development of Biodegradable Polymers : Studies have explored incorporating this compound into biodegradable polymer matrices, aiming to enhance environmental sustainability.

Mechanism of Action

The mechanism of action of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene depends on the specific chemical reactions it undergoes. In nucleophilic substitution reactions, the bromine atom is displaced by a nucleophile, forming a new bond with the benzene ring. In oxidation reactions, the isopropyl group is converted to a carbonyl group, altering the compound’s chemical properties. The molecular targets and pathways involved vary depending on the specific application and reaction conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound is structurally related to other bromo-fluoro benzene derivatives, differing primarily in substituent groups (Table 1). Key analogs include:

• 1-Bromo-2-fluoro-4-(methoxymethyl)benzene : Replaces the isopropyl group with a methoxymethyl substituent, increasing polarity .
• 4-Bromo-1-fluoro-2-methoxybenzene : Substitutes the isopropyl group with a methoxy group, altering electronic effects .
• 1-Bromo-2-fluoro-4-(trifluoromethoxy)benzene : Features a trifluoromethoxy group, enhancing electron-withdrawing properties and thermal stability .
• 1-Bromo-4-fluorobenzene : Lacks both the isopropyl and fluorine substituents, simplifying reactivity but reducing steric hindrance .

Physical Properties

• Molecular Weight : The isopropyl group increases molecular weight (229.09 g/mol) compared to simpler derivatives like 1-bromo-4-fluorobenzene (173.01 g/mol) .
• Analogous compounds with trifluoromethoxy groups exhibit higher thermal stability .
• Solubility: The isopropyl group enhances solubility in nonpolar solvents relative to polar derivatives like 1-bromo-2-fluoro-4-(methoxymethyl)benzene .

Reactivity

• Electrophilic Substitution : The fluorine atom deactivates the ring, directing electrophiles to the 5-position. The isopropyl group’s steric bulk further limits accessibility compared to smaller substituents (e.g., methoxy) .
• Cross-Coupling Reactions: Bromine’s leaving-group ability is critical in palladium-catalyzed reactions. Derivatives with nitro or trifluoromethoxy groups (e.g., 1-bromo-4-fluoro-2-(4-nitrophenoxy)benzene) show enhanced reactivity in SNAr reactions due to stronger electron-withdrawing effects .

Data Table: Key Analogs of 1-Bromo-2-fluoro-4-(1-methylethyl)-benzene

Compound Name	Substituents	Molecular Weight (g/mol)	CAS Number	Key Applications	References
1-Bromo-2-fluoro-4-(1-methylethyl)-benzene	Br, F, isopropyl	229.09	N/A	Organic synthesis	-
1-Bromo-2-fluoro-4-(methoxymethyl)benzene	Br, F, methoxymethyl	233.07	162744-47-0	Pharmaceutical intermediates
4-Bromo-1-fluoro-2-methoxybenzene	Br, F, methoxy	219.03	2357-52-0	Agrochemicals
1-Bromo-2-fluoro-4-(trifluoromethoxy)benzene	Br, F, trifluoromethoxy	273.01	168971-68-4	Liquid crystals
1-Bromo-4-fluorobenzene	Br, F	173.01	460-00-4	Solvent additive

Biological Activity

1-Bromo-2-fluoro-4-(1-methylethyl)-benzene, a halogenated aromatic compound, is notable for its diverse biological activities. This article reviews its biological effects, toxicity, and potential applications in medicinal chemistry, supported by data tables and relevant case studies.

The compound's molecular formula is C10H12BrF, with a molecular weight of 227.11 g/mol. Its structure features a bromine atom and a fluorine atom attached to a benzene ring, which influences its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that brominated compounds can enhance the antimicrobial effect against various bacterial and fungal strains. The presence of bromine in the structure is often associated with increased potency against pathogens due to its ability to disrupt microbial cell membranes .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Activity Type	Minimum Inhibitory Concentration (MIC)
1-Bromo-2-fluoro-4-(1-methylethyl)-benzene	Bacterial	TBD
1-Bromo-4-fluorobenzene	Bacterial	32 µg/mL
2-Bromo-4-fluorobenzene	Fungal	16 µg/mL

Toxicity Studies

Toxicological assessments are crucial for understanding the safety profile of 1-bromo-2-fluoro-4-(1-methylethyl)-benzene. In a study involving rats, exposure to high concentrations resulted in significant lethality, with an LC50 value of approximately 18,000 mg/m³. Symptoms observed included loss of righting reflex, lethargy, and respiratory distress .

Table 2: Toxicity Data from Animal Studies

Exposure Concentration (mg/m³)	Observed Effects
7,100	Slight body weight loss (up to 8%)
≥14,000	Severe weight loss (4.1–17.5%), tremors
≥26,000	Loss of righting reflex and respiratory distress

The biological activity of halogenated compounds like 1-bromo-2-fluoro-4-(1-methylethyl)-benzene can be attributed to their ability to interfere with cellular processes. The halogens can form reactive intermediates that may lead to oxidative stress within cells, affecting various signaling pathways and potentially leading to apoptosis in cancer cells .

Case Studies

Several case studies highlight the relevance of this compound in drug discovery:

• Case Study on Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various halogenated benzene derivatives against resistant strains of bacteria. The results indicated that compounds similar to 1-bromo-2-fluoro-4-(1-methylethyl)-benzene exhibited enhanced activity compared to non-halogenated analogs .
• Toxicological Assessment : Another study focused on the toxicological profile of brominated compounds in aquatic organisms, revealing significant bioaccumulation potential and adverse effects on reproductive health .